Cas no 139121-49-6 (4-Methyl-6-nitro-1H-indole)
4-Methyl-6-nitro-1H-indole structure
Product Name:4-Methyl-6-nitro-1H-indole
CAS No:139121-49-6
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD27923592
CID:1091289
PubChem ID:21218286
Update Time:2025-09-20
4-Methyl-6-nitro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-6-nitro-1H-indole
- 1H-Indole, 4-methyl-6-nitro-
- PTZHKODNLXFZBR-UHFFFAOYSA-N
- 139121-49-6
- D72102
- SCHEMBL916214
- CS-0102732
- 4-Methyl-6-Nitroindole
-
- MDL: MFCD27923592
- Inchi: 1S/C9H8N2O2/c1-6-4-7(11(12)13)5-9-8(6)2-3-10-9/h2-5,10H,1H3
- InChI Key: PTZHKODNLXFZBR-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C)C2C=CNC=2C=1)=O
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 61.6Ų
4-Methyl-6-nitro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147469-1g |
4-methyl-6-nitro-1H-indole |
139121-49-6 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM147469-1g |
4-methyl-6-nitro-1H-indole |
139121-49-6 | 95% | 1g |
$*** | 2023-03-31 | |
| Alichem | A199007366-1g |
4-Methyl-6-nitro-1H-indole |
139121-49-6 | 95% | 1g |
714.00 USD | 2021-06-01 | |
| eNovation Chemicals LLC | Y1001864-1g |
4-methyl-6-nitroindole |
139121-49-6 | 95% | 1g |
$2100 | 2024-07-24 | |
| Chemenu | CM147469-100mg |
4-methyl-6-nitro-1H-indole |
139121-49-6 | 95% | 100mg |
$*** | 2023-03-31 | |
| Chemenu | CM147469-250mg |
4-methyl-6-nitro-1H-indole |
139121-49-6 | 95% | 250mg |
$*** | 2023-03-31 | |
| A2B Chem LLC | AA59836-100mg |
4-Methyl-6-nitro-1H-indole |
139121-49-6 | 97% | 100mg |
$404.00 | 2024-04-20 | |
| A2B Chem LLC | AA59836-250mg |
4-Methyl-6-nitro-1H-indole |
139121-49-6 | 97% | 250mg |
$692.00 | 2024-04-20 | |
| A2B Chem LLC | AA59836-1g |
4-Methyl-6-nitro-1H-indole |
139121-49-6 | 97% | 1g |
$1522.00 | 2024-04-20 | |
| 1PlusChem | 1P001ASC-100mg |
1H-Indole, 4-methyl-6-nitro- |
139121-49-6 | 97% | 100mg |
$470.00 | 2024-06-21 |
4-Methyl-6-nitro-1H-indole Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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